Cas no 136132-56-4 (3-Chlorobenzo[c]thiophene-1-carbaldehyde)
3-Chlorobenzo[c]thiophene-1-carbaldehyde is a versatile heterocyclic aromatic compound featuring a chloro-substituted benzothiophene core with a formyl functional group at the 1-position. This high-purity intermediate is widely utilized in pharmaceutical and agrochemical research due to its reactive aldehyde moiety, which facilitates further derivatization through condensation, reduction, or nucleophilic addition reactions. The electron-withdrawing chlorine substituent enhances its electrophilic character, making it particularly valuable for constructing complex molecular architectures. Its rigid benzothiophene scaffold contributes to stability while maintaining compatibility with diverse synthetic conditions. The compound's well-defined structure and consistent reactivity profile ensure reproducibility in multi-step syntheses, particularly in the development of bioactive molecules or functional materials.
![3-Chlorobenzo[c]thiophene-1-carbaldehyde structure](https://ossimg.kuujia.com/scimg/136500/136132-56-4x500.png)
136132-56-4 structure
Product Name:3-Chlorobenzo[c]thiophene-1-carbaldehyde
CAS No:136132-56-4
MF:C9H5ClOS
MW:196.653400182724
MDL:MFCD18451521
CID:1095361
PubChem ID:15074616
Update Time:2025-07-02
3-Chlorobenzo[c]thiophene-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Chlorobenzo[c]thiophene-1-carbaldehyde
- 136132-56-4
- CS-0445472
- 3-CHLORO-2-BENZOTHIOPHENE-1-CARBALDEHYDE
-
- MDL： MFCD18451521
- Inchi： 1S/C9H5ClOS/c10-9-7-4-2-1-3-6(7)8(5-11)12-9/h1-5H
- InChI Key： LXOSZXIBLCPNBT-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CC=CC2=C(C=O)S1
Computed Properties
- Exact Mass: 195.9749636g/mol
- Monoisotopic Mass: 195.9749636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 45.3Ų
3-Chlorobenzo[c]thiophene-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM156132-1g |
3-chlorobenzo[c]thiophene-1-carbaldehyde |
136132-56-4 | 95% | 1g |
$888 | 2021-06-08 | |
| Chemenu | CM156132-5g |
3-chlorobenzo[c]thiophene-1-carbaldehyde |
136132-56-4 | 95% | 5g |
$2057 | 2021-06-08 | |
| Chemenu | CM156132-1g |
3-chlorobenzo[c]thiophene-1-carbaldehyde |
136132-56-4 | 95% | 1g |
$*** | 2023-03-31 | |
| Alichem | A169004943-5g |
3-Chlorobenzo[c]thiophene-1-carbaldehyde |
136132-56-4 | 95% | 5g |
$3,065.92 | 2022-04-03 | |
| Alichem | A169004943-10g |
3-Chlorobenzo[c]thiophene-1-carbaldehyde |
136132-56-4 | 95% | 10g |
$4,168.74 | 2022-04-03 | |
| Alichem | A169004943-25g |
3-Chlorobenzo[c]thiophene-1-carbaldehyde |
136132-56-4 | 95% | 25g |
$7,370.00 | 2022-04-03 | |
| eNovation Chemicals LLC | Y1199405-2.5g |
3-Chlorobenzo[c]thiophene-1-carbaldehyde |
136132-56-4 | 95% | 2.5g |
$1385 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1199405-2.5g |
3-Chlorobenzo[c]thiophene-1-carbaldehyde |
136132-56-4 | 95% | 2.5g |
$1385 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1199405-2.5g |
3-Chlorobenzo[c]thiophene-1-carbaldehyde |
136132-56-4 | 95% | 2.5g |
$1385 | 2025-02-21 |
3-Chlorobenzo[c]thiophene-1-carbaldehyde Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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